5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile

• CAS No.: 94286-27-8
• Molecular Formula: C18H9N5
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 5-phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile
• InChI: InChI=1S/C18H9N5/c19-9-17(10-20)15(13-5-2-1-3-6-13)14-7-4-8-23-16(14)18(17,11-21)12-22/h1-8,15H
• InChI Key: QKICAYMKEAXUCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3=C(C(C2(C#N)C#N)(C#N)C#N)N=CC=C3

Description

5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile is a heterocyclic compound that belongs to the family of cyclopenta[b]pyridines. These compounds are known for their diverse biological activities and potential applications in various fields such as chemistry, biology, and medicine. The unique structure of this compound makes it an interesting subject for scientific research and industrial applications.

Preparation Methods

The synthesis of 5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile typically involves multicomponent condensation reactions. One common method includes the reaction of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . The reaction conditions often involve the use of a base such as triethylamine (Et3N) and solvents like ethanol. The process includes several steps such as the formation of cyanothioacetamide, Knoevenagel condensation, Stork alkylation, and intramolecular cyclotransamination .

Chemical Reactions Analysis

5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using manganese-catalyzed oxidation in the presence of t-butyl hydroperoxide (t-BuOOH) as an oxidant.

Substitution: Alkylation reactions using agents like 1,2-dibromoethane or benzyl chloride lead to the formation of different substituted derivatives.

Cyclocondensation: The compound can be synthesized through cyclocondensation reactions involving 2,5-diarylidenecyclopentanone derivatives and propanedinitrile.

Scientific Research Applications

5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of various heterocyclic compounds.

Biology: The compound exhibits biological activities such as hypoglycemic activity, antagonism of calcium channels, and inhibition of protein kinase FGFR1.

Industry: The compound is used as a corrosion inhibitor for carbon steel in acidic environments.

Mechanism of Action

The mechanism of action of 5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile involves its interaction with various molecular targets and pathways. For example, as a corrosion inhibitor, it adsorbs onto the metal surface, forming a protective layer that prevents corrosion . In biological systems, it may interact with specific enzymes or receptors, leading to its observed biological activities .

Comparison with Similar Compounds

5-Phenyl-5H-cyclopenta[b]pyridine-6,6,7,7-tetracarbonitrile can be compared with other similar compounds such as:

6,7-Dihydro-5H-cyclopenta[b]pyridine: This compound shares a similar core structure but lacks the phenyl and tetracarbonitrile groups.

5-Methyl-6,7-dihydro-5H-cyclopenta[b]pyrazine: Another related compound with a pyrazine ring instead of a pyridine ring.

The uniqueness of this compound lies in its specific substituents, which contribute to its distinct chemical and biological properties.